
Physical and chemical characteristics of
monobutyl phthalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monobutyl phthalate

Cat. No.: B1676714 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Monobutyl
Phthalate

Introduction
Monobutyl phthalate (MBP) is an organic compound that is the monoester of phthalic acid

and n-butanol.[1] It is notably the primary and active metabolite of dibutyl phthalate (DBP), a

widely used plasticizer and additive in various consumer products, including adhesives, printing

inks, and formerly in nail polishes.[2][3] MBP has garnered significant attention from the

scientific community due to its classification as a potential endocrine disruptor and its

embryotoxic effects.[4][5] This technical guide provides a comprehensive overview of the

physical and chemical characteristics of monobutyl phthalate, intended for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Monobutyl phthalate is a white, solid organic compound.[1][6] Its structure incorporates both a

butyl ester group and a carboxylic acid group, making it a phthalic acid monoester.[1][2]
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Identifier Value Reference

IUPAC Name
2-(Butoxycarbonyl)benzoic

acid
[1][2]

CAS Number 131-70-4 [2]

Molecular Formula C12H14O4 [2]

Molecular Weight 222.24 g/mol [2]

SMILES
CCCCOC(=O)C1=CC=CC=C1

C(=O)O
[1][2]

InChI

InChI=1S/C12H14O4/c1-2-3-8-

16-12(15)10-7-5-4-6-

9(10)11(13)14/h4-7H,2-

3,8H2,1H3,(H,13,14)

[1][2]

Synonyms

Butyl hydrogen phthalate,

Mono-n-butyl phthalate,

Phthalic acid monobutyl ester

[1][2]

Physical Properties
Property Value Reference

Physical Description White solid, crystals [2][6]

Melting Point 73-74 °C [4][7]

Boiling Point 363.5 °C at 760 mmHg [4]

Density 1.173 g/cm³ [4]

pKa 3.38 ± 0.36 (Predicted) [8]

LogP (Octanol/Water Partition

Coefficient)
4.50 (for parent DBP) [9]

Solubility
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Solvent Solubility Reference

Water Limited solubility [10]

DMSO
Slightly soluble, 100 mg/mL

(449.96 mM) with sonication
[5][8][11]

Methanol Slightly soluble [8]

Organic Solvents (e.g.,

alcohol, ether, benzene)
Soluble [2]

Spectroscopic Data
Technique Details Reference

¹H NMR
Data available from Varian A-

60D instrument.
[2]

¹³C NMR

Data available from Jeol PS-

100 instrument, in CDCl3

solvent.

[2][12]

Mass Spectrometry (GC-MS)
Electron ionization mass

spectra available.
[2][13]

Infrared Spectroscopy (FTIR)

Spectra available from

capillary cell melt (crystalline

phase) and ATR-Neat

techniques.

[2]

Experimental Protocols
Synthesis of Monobutyl Phthalate
Monobutyl phthalate is primarily formed through the hydrolysis of its parent compound, dibutyl

phthalate. In a laboratory setting, it can be synthesized via the esterification of phthalic

anhydride with n-butanol. This reaction typically proceeds in two stages:

Monoester Formation: A rapid and irreversible reaction where phthalic anhydride reacts with

one equivalent of n-butanol to form the monobutyl phthalate. This initial stage does not
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produce water.

Diester Formation (Side Reaction): A slower, reversible reaction where the monoester can

further react with another molecule of n-butanol to form dibutyl phthalate. This step is

catalyzed by an acid, such as concentrated sulfuric acid, and produces water.[14]

To favor the formation of the monoester, the reaction conditions, such as the stoichiometry of

the reactants, can be controlled.
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Synthesis of Monobutyl Phthalate

Reactants

Esterification

Products

Phthalic Anhydride

Reaction at
120-150 °C

n-Butanol

Monobutyl Phthalate
(Primary Product)

Fast, irreversible

Dibutyl Phthalate
(Side Product)

Slow, reversible
(with excess n-butanol

and acid catalyst)
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Analytical Workflow for Monobutyl Phthalate

Sample
(e.g., Plasma, Water)

Sample Preparation
(e.g., Protein Precipitation,

Solid-Phase Extraction)

UPLC-MS/MS Analysis

Quantification
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Metabolic Pathway and Antiandrogenic Action of Monobutyl Phthalate

Metabolism

Antiandrogenic Action

Dibutyl Phthalate (DBP)

Monobutyl Phthalate (MBP)

Hydrolysis (Esterases)

Glucuronidated MBP
(Excreted in Urine)

Glucuronidation

StAR Protein Expression

Inhibits

Mitochondrial Cholesterol
Transport

Mediates

Steroidogenesis
(e.g., Testosterone Production)

Rate-limiting step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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